Cas no 898425-78-0 (N-methyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide)

• Product Name: N-methyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide
• CAS No: 898425-78-0
• MF: C₁₄H₂₁N₃O₄S₂
• MW: 359.464240789413
• CID: 5981567
• PubChem ID: 18574469
• Update Time: 2025-06-20

N-methyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide
• Ethanediamide, N1-methyl-N2-[2-[1-(2-thienylsulfonyl)-2-piperidinyl]ethyl]-
• SR-01000023226-1
• N-methyl-N'-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}ethanediamide
• N1-methyl-N2-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)oxalamide
• CHEMBL1600135
• HMS3038A17
• SR-01000023226
• 898425-78-0
• MLS001234667
• N-methyl-N'-[2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)ethyl]oxamide
• AKOS024661187
• F2571-0404
• SMR000811249

• Inchi： 1S/C14H21N3O4S2/c1-15-13(18)14(19)16-8-7-11-5-2-3-9-17(11)23(20,21)12-6-4-10-22-12/h4,6,10-11H,2-3,5,7-9H2,1H3,(H,15,18)(H,16,19)
• InChI Key： OKLVQGYJRDIMFJ-UHFFFAOYSA-N
• SMILES： C(NC)(=O)C(NCCC1CCCCN1S(C1SC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 359.09734851g/mol
• Monoisotopic Mass: 359.09734851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• pka: 11.93±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-methyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide

Professional Introduction to Compound with CAS No. 898425-78-0 and Product Name: N-methyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide

The compound with the CAS number 898425-78-0 and the product name N-methyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development, particularly in the treatment of various diseases. The presence of a thiophene-2-sulfonyl moiety and a piperidine ring in its structure suggests unique biochemical interactions that make it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the structural diversity of heterocyclic compounds. The thiophene scaffold, known for its stability and biological activity, has been extensively studied for its role in medicinal chemistry. The incorporation of a sulfonyl group into the thiophene ring enhances its reactivity and binding affinity, making it an attractive feature for drug design. Similarly, the piperidine ring is a common pharmacophore found in many bioactive molecules, contributing to their pharmacological properties.

The specific structure of N-methyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide positions it as a potential lead compound for further optimization. The ethanediamide moiety provides additional functional groups that can be modified to improve solubility, bioavailability, and target specificity. This compound's design reflects the current trend in drug discovery towards rational molecular design, where specific structural features are incorporated to enhance interactions with biological targets.

Recent studies have highlighted the importance of thiophene derivatives in the development of antiviral, anticancer, and anti-inflammatory agents. The sulfonyl group in this compound's structure is particularly noteworthy, as it has been shown to enhance binding to protein targets. For instance, sulfonyl-containing compounds have demonstrated efficacy in inhibiting enzymes such as kinases and proteases, which are often implicated in disease pathways. The piperidine ring, on the other hand, is known to improve metabolic stability and oral bioavailability, making it a valuable component in drug candidates.

The synthesis of N-methyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and protecting group strategies, are employed to construct the complex framework of this molecule. These synthetic approaches are critical for achieving the desired structural integrity and ensuring that the final product meets pharmaceutical standards.

One of the key areas of interest for this compound is its potential application in oncology research. Preliminary studies suggest that derivatives of thiophene-sulfonylated piperidine compounds may exhibit inhibitory effects on certain cancer-related pathways. The ability to modulate these pathways could lead to novel therapeutic strategies for treating various forms of cancer. Additionally, the compound's structural features may make it suitable for targeting other diseases associated with abnormal enzyme activity or protein-protein interactions.

In conclusion, N-methyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide (CAS No. 898425-78-0) represents a promising candidate for further pharmaceutical development. Its unique structural features, including the thiophene-2-sulfonyl moiety and the piperidine ring, offer significant potential for designing novel therapeutic agents. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that additional derivatives will be synthesized and evaluated for their pharmacological properties.